Cas no 754219-01-7 (Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate)

Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate structure
754219-01-7 structure
Product Name:Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate
CAS No:754219-01-7
MF:C7H9IN2O2
MW:280.0630
MDL:MFCD21362331
CID:2093456
PubChem ID:57681171
Update Time:2024-10-27

Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate
    • AMOT0453
    • AM86048
    • AK167562
    • SCHEMBL4016524
    • 754219-01-7
    • N10700
    • MFCD21362331
    • ethyl 5-iodo-1-methylpyrazole-4-carboxylate
    • CS-0095485
    • SY122002
    • ethyl5-iodo-1-methyl-1H-pyrazole-4-carboxylate
    • DB-142458
    • DS-9534
    • AKOS025287345
    • EN300-221519
    • MDL: MFCD21362331
    • Inchi: 1S/C7H9IN2O2/c1-3-12-7(11)5-4-9-10(2)6(5)8/h4H,3H2,1-2H3
    • InChI Key: IGTMQHLEJKSRLJ-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=O)OC([H])([H])C([H])([H])[H])C([H])=NN1C([H])([H])[H]

Computed Properties

  • Exact Mass: 279.97088g/mol
  • Monoisotopic Mass: 279.97088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 307°C at 760 mmHg
  • Flash Point: 139.4±22.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate Security Information

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